Cas no 1223309-24-7 (4-(3-Methoxyphenyl)-1-[2-methyl-2-(morpholin-4-yl)propyl]-3-(3-nitrophenoxy)azetidin-2-one)

• Product Name: 4-(3-Methoxyphenyl)-1-[2-methyl-2-(morpholin-4-yl)propyl]-3-(3-nitrophenoxy)azetidin-2-one
• CAS No: 1223309-24-7
• MF: C₂₄H₂₉N₃O₆
• MW: 455.503566503525
• CID: 5752885
• PubChem ID: 47068009
• Update Time: 2025-07-10

4-(3-Methoxyphenyl)-1-[2-methyl-2-(morpholin-4-yl)propyl]-3-(3-nitrophenoxy)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxyphenyl)-1-[2-methyl-2-(morpholin-4-yl)propyl]-3-(3-nitrophenoxy)azetidin-2-one
• 4-(3-methoxyphenyl)-1-(2-methyl-2-morpholin-4-ylpropyl)-3-(3-nitrophenoxy)azetidin-2-one
• AKOS034578353
• 1223309-24-7
• Z764043534
• EN300-26612963
• 4-(3-Methoxyphenyl)-1-[2-methyl-2-(morpholin-4-yl)propyl]-3-(3-nitrophenoxy)azetidin-2-one

• Inchi： 1S/C24H29N3O6/c1-24(2,25-10-12-32-13-11-25)16-26-21(17-6-4-8-19(14-17)31-3)22(23(26)28)33-20-9-5-7-18(15-20)27(29)30/h4-9,14-15,21-22H,10-13,16H2,1-3H3
• InChI Key： HFIDGUTXYWGZKK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)[N+](=O)[O-])C1C(N(CC(C)(C)N2CCOCC2)C1C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 455.20563565g/mol
• Monoisotopic Mass: 455.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 97.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 4-(3-Methoxyphenyl)-1-[2-methyl-2-(morpholin-4-yl)propyl]-3-(3-nitrophenoxy)azetidin-2-one

Introduction to 4-(3-Methoxyphenyl)-1-[2-methyl-2-(morpholin-4-yl)propyl]-3-(3-nitrophenoxy)azetidin-2-one and Its Significance in Modern Chemical Biology

4-(3-Methoxyphenyl)-1-[2-methyl-2-(morpholin-4-yl)propyl]-3-(3-nitrophenoxy)azetidin-2-one, identified by its CAS number 1223309-24-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug discovery and molecular interactions. The presence of multiple functional groups, including 3-methoxyphenyl, 2-methyl-2-(morpholin-4-yl)propyl, and 3-nitrophenoxy, makes it a versatile candidate for further investigation into its pharmacological properties.

The structural composition of this compound suggests a high degree of specificity, which is crucial for developing targeted therapeutic agents. The azetidin-2-one core is a well-known scaffold in medicinal chemistry, often employed in the synthesis of bioactive molecules. Its incorporation into this compound not only enhances its potential biological activity but also opens avenues for exploring structure-activity relationships (SARs). The 3-methoxyphenyl group, in particular, is known for its role in modulating electronic properties and interactions with biological targets, making it a key focus in the design of novel compounds.

In recent years, there has been a growing interest in the development of molecules that can interact with biological pathways in a highly selective manner. The nitro group present in the 3-nitrophenoxy moiety is one such feature that can influence reactivity and binding affinity. Researchers have been exploring the use of nitro-containing compounds in various therapeutic contexts, including their potential as prodrugs or modulators of enzyme activity. The morpholine ring, another notable feature, contributes to the compound's solubility and stability, which are critical factors in drug formulation.

Current research trends indicate that compounds with similar structural motifs are being extensively studied for their roles in modulating inflammatory pathways and neurological disorders. The combination of aromatic rings, heterocyclic structures, and functionalized side chains in 4-(3-Methoxyphenyl)-1-[2-methyl-2-(morpholin-4-yl)propyl]-3-(3-nitrophenoxy)azetidin-2-one aligns it with these cutting-edge areas of investigation. For instance, studies have shown that azetidinone derivatives can exhibit inhibitory effects on certain enzymes implicated in pain signaling and neurodegeneration.

The synthesis of this compound involves multi-step organic transformations, each carefully designed to introduce the desired functional groups while maintaining structural integrity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity. These methods not only reflect the current state-of-the-art in synthetic chemistry but also highlight the compound's complexity and the expertise required for its preparation.

Evaluation of the compound's biological activity has been a focal point for researchers. In vitro assays have revealed promising interactions with targets relevant to metabolic diseases and cancer research. The methoxy group on the phenyl ring has been particularly noted for its ability to enhance binding affinity to certain protein receptors. Additionally, computational modeling studies have suggested that modifications to the morpholine ring could further optimize binding interactions.

The potential therapeutic applications of this molecule are vast. Its structural features make it a candidate for developing drugs that can address multiple disease pathways simultaneously. For example, its ability to modulate both enzymatic activity and receptor binding suggests it could be used in combination therapies. Such approaches are increasingly favored in modern medicine due to their synergistic effects and reduced likelihood of resistance development.

As research progresses, the integration of machine learning and artificial intelligence into drug discovery processes is becoming more prevalent. These technologies can accelerate the identification of promising candidates like 4-(3-Methoxyphenyl)-1-[2-methyl-2-(morpholin-4-yl)propyl]-3-(3-nitrophenoxy)azetidin-2-one by predicting their biological activities based on structural data. This interdisciplinary approach not only enhances efficiency but also opens new possibilities for discovering novel therapeutic agents.

The environmental impact of synthesizing such complex molecules is also a consideration in modern chemical biology. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader sustainability goals within the pharmaceutical industry and contribute to more environmentally responsible research practices.

In conclusion,4-(3-Methoxyphenyl)-1-[2-methyl-2-(morpholin-4-yl)propyl]-3-(3-nitrophenoxy)azetidin-2-one (CAS no 1223309-24-7) represents a significant advancement in chemical biology research. Its unique structural features and promising biological activities position it as a valuable tool for developing new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.